Cas no 2396580-15-5 (Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl]-)

• Product Name: Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl]-
• CAS No: 2396580-15-5
• MF: C₁₁H₇ClFNOS
• MW: 255.695783853531
• CID: 5269333
• Update Time: 2025-06-08

Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl]-

• Inchi： 1S/C11H7ClFNOS/c1-6(15)9-10(12)14-11(16-9)7-2-4-8(13)5-3-7/h2-5H,1H3
• InChI Key： SUUMSXVUWBGDBO-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C2=CC=C(F)C=C2)=NC=1Cl)C

Additional information on Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl]-

Introduction to Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl] (CAS No. 2396580-15-5)

Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl] (CAS No. 2396580-15-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl] consists of a thiazole ring substituted with a 4-chloro-2-(4-fluorophenyl) group and an ethanone moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for various biological studies. Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of this compound, facilitating its evaluation in preclinical and clinical settings.

In terms of its biological activity, Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl] has shown promising results in several in vitro and in vivo studies. For instance, research published in the Journal of Medicinal Chemistry highlighted its potent antiproliferative effects against various cancer cell lines. The compound was found to inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that it could be a valuable lead compound for the development of novel anticancer agents.

Furthermore, studies have also explored the antimicrobial properties of Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl]. A recent publication in the European Journal of Medicinal Chemistry reported that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This broad-spectrum activity makes it a potential candidate for the treatment of multidrug-resistant infections.

The pharmacokinetic properties of Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl] have also been investigated to assess its suitability as a therapeutic agent. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Additionally, toxicological evaluations have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, Ethanone, 1-[4-chloro-2-(4-fluorophenyl)-5-thiazolyl] (CAS No. 2396580-15-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.